Cas no 1203012-19-4 (1-3-(5-benzyl-1,3,4-thiadiazol-2-yl)piperidin-1-ylethan-1-one)

• Product Name: 1-3-(5-benzyl-1,3,4-thiadiazol-2-yl)piperidin-1-ylethan-1-one
• CAS No: 1203012-19-4
• MF: C₁₆H₁₉N₃OS
• MW: 301.40656208992
• CID: 6072486
• PubChem ID: 45502284
• Update Time: 2025-10-28

1-3-(5-benzyl-1,3,4-thiadiazol-2-yl)piperidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(5-benzyl-1,3,4-thiadiazol-2-yl)piperidin-1-ylethan-1-one
• 1-[3-(5-benzyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]ethanone
• 1203012-19-4
• 1-[3-(5-benzyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]ethan-1-one
• VU0645120-1
• AKOS024510976
• 1-(3-(5-benzyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)ethanone
• F5493-0201

• Inchi： 1S/C16H19N3OS/c1-12(20)19-9-5-8-14(11-19)16-18-17-15(21-16)10-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-11H2,1H3
• InChI Key： WGNSOXMXZPAALQ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC(C2=NN=C(CC3=CC=CC=C3)S2)C1)C

Computed Properties

• Exact Mass: 301.12488341g/mol
• Monoisotopic Mass: 301.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-3-(5-benzyl-1,3,4-thiadiazol-2-yl)piperidin-1-ylethan-1-one

1-3-(5-Benzyl-1,3,4-thiadiazol-2-yl)piperidin-1-ylethan-1-one

The compound 1-3-(5-benzyl-1,3,4-thiadiazol-2-yl)piperidin-1-ylethan-1-one (CAS No. 1203012-19-4) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which combines a thiadiazole ring with a piperidine moiety and a ketone group, making it a versatile building block for various applications.

Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery. The 5-benzyl substituent on the thiadiazole ring enhances the molecule's stability and bioavailability, while the piperidine ring contributes to its ability to form hydrogen bonds, a critical factor in pharmacokinetics. The ketone group at the terminus of the molecule further increases its reactivity, making it an ideal candidate for further functionalization.

One of the most promising applications of this compound is in the development of antimicrobial agents. Researchers have found that the thiadiazole-piperidine conjugate exhibits potent activity against a wide range of bacterial and fungal pathogens. This is attributed to its ability to disrupt cellular membranes and inhibit key enzymatic pathways. Furthermore, its low toxicity profile makes it a safer alternative to conventional antibiotics, which often come with severe side effects.

In addition to its pharmacological applications, this compound has also shown potential in the field of catalysis. The thiadiazole moiety acts as a Lewis acid catalyst, facilitating various organic transformations such as aldol reactions and Michael additions. Its ability to stabilize transition states has made it a valuable tool in green chemistry, enabling more efficient and sustainable synthesis routes.

Another area where this compound has garnered attention is in the development of bioactive materials. The combination of the thiadiazole ring, piperidine group, and ketone functionality allows for easy incorporation into polymer matrices. These materials exhibit enhanced mechanical properties and biocompatibility, making them suitable for applications in tissue engineering and drug delivery systems.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Density functional theory (DFT) studies reveal that the molecule exhibits significant electron-withdrawing effects due to the thiadiazole ring, which can be exploited in designing novel optoelectronic materials. Its ability to absorb UV light makes it a potential candidate for use in photovoltaic devices and sensors.

Moreover, this compound has been explored as a precursor for synthesizing advanced materials such as metal-organic frameworks (MOFs). The presence of multiple functional groups allows for versatile coordination with metal ions, leading to highly porous structures with applications in gas storage and catalysis.

In terms of synthesis, researchers have developed efficient methods to prepare this compound using modular building-block approaches. The key steps involve the coupling of benzyl-thiadiazole derivatives with piperidine precursors under mild conditions. These methods not only ensure high yields but also minimize environmental impact by avoiding hazardous reagents.

Despite its numerous advantages, further research is needed to fully harness the potential of this compound. Ongoing studies are focused on optimizing its pharmacokinetic properties for therapeutic applications and exploring its use in emerging technologies such as nanomedicine.

In conclusion, 1-3-(5-benzyl-1,3,4-thiadiazol-2-yl)piperidin-1-yethanone (CAS No. 1203012-19-) stands out as a multifaceted molecule with vast opportunities across diverse scientific domains. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern science and technology.